Cas no 52328-98-0 (Dimethylcurcumin)

Dimethylcurcumin Properties

Names and Identifiers

• Dimethylcurcumin
• ASC-J9
• (1E,4Z,6E)-1,7-Bis(3,4-dimethoxyphenyl)-5-hydroxy-1,4,6-heptatrie n-3-one
• 1,4,6-Heptatrien-3-one, 1,7-bis(3,4-dimethoxyphenyl)-5-hydroxy-,(1E,4Z,6E)-
• ASC J9
• GO Y025
• GO-Y025
• +Expand

• MDL： MFCD12912341
• InChIKey： ZMGUKFHHNQMKJI-CIOHCNBKSA-N
• Inchi： InChI=1S/C23H24O6/c1-26-20-11-7-16(13-22(20)28-3)5-9-18(24)15-19(25)10-6-17-8-12-21(27-2)23(14-17)29-4/h5-15,24H,1-4H3/b9-5+,10-6+,18-15-
• SMILES： O=C(/C=C(O)/C=C/C1=CC=C(OC)C(OC)=C1)/C=C/C2=CC=C(OC)C(OC)=C2

Computed Properties

• Exact Mass: 396.157288g/mol
• Surface Charge: 0
• XLogP3: 4.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 396.157288g/mol
• Monoisotopic Mass: 396.157288g/mol
• Topological Polar Surface Area: 74.2Ų
• Heavy Atom Count: 29
• Complexity: 596
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 396.4

Experimental Properties

• Melting Point: 129-130 ºC
• Color/Form: Powder
• Density: 1.191